Cas no 87749-50-6 (tetrabutylazanium trihydrate fluoride)

• Product Name: tetrabutylazanium trihydrate fluoride
• CAS No: 87749-50-6
• MF: C₁₆H₃₈FNO
• MW: 279.477428913116
• MDL: MFCD00149981
• CID: 61116
• PubChem ID: 11726816
• Update Time: 2026-03-05

tetrabutylazanium trihydrate fluoride Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium fluoride trihydrate
• TBAF 3H2O
• TBAF TRIHYDRATE
• TETRABUTYLAMMONIUM FLUORIDE HYDRATE
• TETRA-N-BUTYLAMMONIUM FLUORIDe TRIHYDRATE
• TETRABUTYLAMMONIUMFLUORID-3-HYDRAT
• TETRA-N-BUTYLAMMONIUM FLUORIDE 3 H2O
• 1-Butanaminium, N,N,N-tributyl-, fluoride, trihydrate
• tetrabutylazanium,fluoride,trihydrate
• TBAF
• 1-Butanaminium,N,N,N-tributyl-, fluoride, trihydrate (9CI)
• Tetrabutylazanium Fluoride Trihydrate
• AK113592
• Tetrabutylammonium fluoride trihydrate, 99%
• tetra-n-butylammonium fluoride hydrate
• Bu4NF trihydrate
• PubChem2275
• PubChem4057
• nBu4NF.3H2O
• n-Bu4NF.3H2O
• Bu4NF.3H2O
• KSC491C0H
• PC6633T
• VEPTXBCIDSFGBF-UHFFFAOYSA-M
• tetrabutylammoniumfluorid trihydrate
• tetrabutylammoniu
• tetrabutylazanium trihydrate fluoride
• 1-Butanaminium, N,N,N-tributyl-, fluoride, trihydrate (9CI)
• A862428
• tetrabutylammoniumfluoride trihydrate
• Tetrabutylammoniumfluoridetrihydrate
• Q-201802
• tetrabutylazanium;fluoride;trihydrate
• tetrabutylammonium fluoridetrihydrate
• AKOS015855444
• tetrabutylammonium fluoride-trihydrate
• DTXSID60471191
• tetrabutyl-ammonium fluoride trihydrate
• MFCD00149981
• CS-17322
• tetrabutyl ammonium fluoride trihydrate
• Tetra-n-butylammonium fluoride, trihydrate
• D70425
• 87749-50-6
• CS-W007445
• EN300-100160
• A842360
• BCP24498
• tetra-n-butyl ammonium fluoride trihydrate
• tetra-n-butylammonium fluoride-trihydrate
• A826075
• Tetra(but-1-yl)ammonium fluoride trihydrate
• tetra butyl ammonium fluoride trihydrat
• DB-050396
• tetrabutyl ammonium fluride trihydrate

• MDL： MFCD00149981
• Inchi： 1S/C16H36N.FH.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;/h5-16H2,1-4H3;1H;1H2/q+1;;/p-1
• InChI Key： UQCWXKSHRQJGPH-UHFFFAOYSA-M
• SMILES： [F-].O.CCCC[N+](CCCC)(CCCC)CCCC
• BRN： 3761900

Computed Properties

• Exact Mass: 315.31500
• Monoisotopic Mass: 315.31487236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: crystallization
• Density: 1.5±0.1 g/cm3
• Melting Point: 62-63 °C (lit.)
• Boiling Point: 241.1±20.0 °C at 760 mmHg
• Flash Point: 99.6±21.8 °C
• Solubility: Soluble in water, terahydrofuran, dimethyl sulfoxide and acetonitrile.
• Water Partition Coefficient: dissolution
• PSA: 27.69000
• LogP: 1.81470
• Sensitiveness: Hygroscopic
• Solubility: Dissolved in water

tetrabutylazanium trihydrate fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 1
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S26 37/39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：T
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R34; R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds

Additional information on tetrabutylazanium trihydrate fluoride

Introduction to Tetrabutylazanium Trihydrate Fluoride (CAS No. 87749-50-6)

The compound Tetrabutylazanium Trihydrate Fluoride, identified by its CAS number 87749-50-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and electronic properties, has found applications in various advanced chemical processes, particularly in the synthesis of complex organic molecules and the development of novel materials. Its molecular structure, featuring a tetrabutylazanium cation and a fluoride anion, combined with the presence of trihydrate units, imparts distinct reactivity and stability that make it a valuable intermediate in synthetic chemistry.

In recent years, the study of Tetrabutylazanium Trihydrate Fluoride has been closely linked to the advancement of transition-metal-catalyzed reactions, where it serves as an effective ligand or co-catalyst. The azanium core and the fluoride moiety work synergistically to facilitate various coupling reactions, including Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl systems. These systems are not only of interest in medicinal chemistry but also play a crucial role in the development of agrochemicals and functional materials. The ability of this compound to stabilize reactive intermediates while maintaining high selectivity has made it a preferred choice for researchers aiming to optimize reaction conditions and yields.

Moreover, the incorporation of Tetrabutylazanium Trihydrate Fluoride into polymer chemistry has opened new avenues for the development of advanced functional polymers. Its incorporation into polymer matrices enhances thermal stability and electronic conductivity, making it suitable for applications in organic electronics and nanotechnology. The fluoride ions contribute to the formation of ionic bonds within the polymer network, which can be exploited to create materials with tailored mechanical and electrical properties. This has sparked interest in using this compound as a precursor for high-performance polymers that could revolutionize industries ranging from electronics to aerospace.

Recent studies have also explored the role of Tetrabutylazanium Trihydrate Fluoride in photochemical processes. Its unique photophysical properties allow it to act as a photosensitizer or photocatalyst in various reactions. For instance, it has been shown to enhance the efficiency of photocatalytic water splitting by facilitating the generation of reactive oxygen species under visible light irradiation. This application is particularly significant in the context of renewable energy technologies, where efficient conversion of solar energy into chemical fuels is essential for sustainable development.

The pharmaceutical industry has also begun to leverage Tetrabutylazanium Trihydrate Fluoride for its potential in drug discovery and development. Its ability to participate in nucleophilic substitution reactions makes it a valuable tool for modifying existing drug molecules or synthesizing novel pharmacophores. Researchers have reported its use in generating fluorinated analogs of bioactive compounds, which often exhibit improved metabolic stability and bioavailability. Such modifications are critical for enhancing drug efficacy while minimizing side effects, making this compound an indispensable asset in modern medicinal chemistry.

In addition to its synthetic utility, Tetrabutylazanium Trihydrate Fluoride has been investigated for its role in nanotechnology. Its ability to form stable complexes with metal nanoparticles has led to the development of novel catalysts with enhanced activity and selectivity. These catalysts are being explored for applications in green chemistry initiatives, where minimizing waste and reducing energy consumption are paramount goals. The use of Tetrabutylazanium Trihydrate Fluoride as a stabilizing agent ensures that nanoparticles remain dispersed uniformly, preventing agglomeration and maximizing catalytic efficiency.

The environmental impact of using Tetrabutylazanium Trihydrate Fluoride has also been a focus of recent research. Studies have demonstrated its biodegradability under controlled conditions, suggesting that it can be used sustainably without contributing significantly to environmental pollution. This aligns with global efforts to develop greener alternatives for traditional chemical reagents. The compound’s compatibility with water-based systems further enhances its appeal as an environmentally friendly option for industrial applications.

Looking ahead, the future prospects for Tetrabutylazanium Trihydrate Fluoride appear promising as research continues to uncover new applications and optimize its use across different fields. Advances in computational chemistry are expected to play a crucial role in understanding its reactivity at a molecular level, enabling more precise control over its behavior in complex systems. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions that address current challenges in medicine, materials science, and environmental technology.

In conclusion, Tetrabutylazanium Trihydrate Fluoride (CAS No. 87749-50-6) is a multifaceted compound with diverse applications that span multiple scientific disciplines. Its unique properties make it an invaluable tool for researchers seeking innovative solutions in synthetic chemistry, polymer science, photochemistry, pharmaceuticals, nanotechnology, and environmental sustainability. As our understanding of this compound grows, so too will its impact on advancing scientific knowledge and technological innovation.